Cas no 1616757-60-8 (Caesalpine B)

• Product Name: Caesalpine B
• CAS No: 1616757-60-8
• MF: C₂₃H₃₀O₇
• MW: 418.480107784271
• CID: 3164796
• PubChem ID: 124672538
• Update Time: 2025-04-21

Caesalpine B Chemical and Physical Properties

Names and Identifiers

• Caesalpine B
• Caesalpinin F1
• Phenanthro[3,2-b]furan-7-carboxylic acid, 6-(acetyloxy)-1,2,3,4,4a,5,6,6a,7,11,11a,11b-dodecahydro-4a-hydroxy-4,4,11b-trimethyl-1-oxo-, methyl ester, (4aR,6S,6aR,7S,11aS,11bR)-
• Methyl (4aR,6S,6aR,7S,11aS,11bR)-6-acetyloxy-4a-hydroxy-4,4,11b-trimethyl-1-oxo-2,3,5,6,6a,7,11,11a-octahydronaphtho[2,1-f][1]benzofuran-7-carboxylate
• AKOS040761444
• 1616757-60-8

• Inchi： 1S/C23H30O7/c1-12(24)30-16-11-23(27)21(2,3)8-6-17(25)22(23,4)14-10-15-13(7-9-29-15)18(19(14)16)20(26)28-5/h7,9,14,16,18-19,27H,6,8,10-11H2,1-5H3/t14-,16-,18+,19-,22-,23+/m0/s1
• InChI Key： WRVBJIVZZAJHJM-ANLLKEILSA-N
• SMILES： O[C@@]12C[C@@H]([C@H]3[C@H](C(=O)OC)C4C=COC=4C[C@@H]3[C@@]1(C)C(CCC2(C)C)=O)OC(C)=O

Computed Properties

• Exact Mass: 418.19915329g/mol
• Monoisotopic Mass: 418.19915329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 514.3±50.0 °C at 760 mmHg
• Flash Point: 264.8±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Caesalpine B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids